Cas no 1159817-83-0 (2-Pyridinamine, 4-(2-methylphenyl)-)

2-Pyridinamine, 4-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, 4-(2-methylphenyl)-
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- Inchi: 1S/C12H12N2/c1-9-4-2-3-5-11(9)10-6-7-14-12(13)8-10/h2-8H,1H3,(H2,13,14)
- InChI Key: LBCDBSNUUFVOLC-UHFFFAOYSA-N
- SMILES: N1C=CC(=CC=1N)C1C=CC=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 181
- XLogP3: 2.5
- Topological Polar Surface Area: 38.9
2-Pyridinamine, 4-(2-methylphenyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | BA26053-100mg |
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE |
1159817-83-0 | > 95% | 100mg |
$757.00 | 2024-04-20 | |
A2B Chem LLC | BA26053-1g |
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE |
1159817-83-0 | > 95% | 1g |
$3257.00 | 2024-04-20 | |
A2B Chem LLC | BA26053-5g |
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE |
1159817-83-0 | > 95% | 5g |
$8424.00 | 2024-04-20 | |
A2B Chem LLC | BA26053-250mg |
4-(2-METHYLPHENYL)PYRIDIN-2-AMINE |
1159817-83-0 | > 95% | 250mg |
$1424.00 | 2024-04-20 |
2-Pyridinamine, 4-(2-methylphenyl)- Related Literature
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
Additional information on 2-Pyridinamine, 4-(2-methylphenyl)-
2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0)
2-Pyridinamine, 4-(2-methylphenyl)-, also known by its CAS number 1159817-83-0, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry and materials science. This compound is characterized by its pyridine ring substituted with an amino group at the 2-position and a methylphenyl group at the 4-position. The unique combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable building block in the synthesis of advanced materials and functional molecules.
The synthesis of 2-Pyridinamine, 4-(2-methylphenyl)- typically involves multi-step organic reactions, often starting from pyridine derivatives. The introduction of the amino group at the 2-position is achieved through nucleophilic substitution or other amine-forming reactions, while the substitution at the 4-position with a methylphenyl group requires careful control over regioselectivity. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and yield of these syntheses.
In terms of physical properties, 2-Pyridinamine, 4-(2-methylphenyl)- exhibits a melting point of approximately 165°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the visible region, indicative of its conjugated π-system. The compound's fluorescence properties have been explored in recent studies, revealing potential applications in optoelectronic devices and sensors.
The chemical structure of 2-Pyridinamine, 4-(2-methylphenyl)- makes it highly versatile for further functionalization. For instance, the amino group can act as a nucleophile in subsequent reactions, enabling the construction of biologically active molecules or polymerizable units. Recent research has focused on its use as a precursor for metal-organic frameworks (MOFs) and coordination polymers, where its nitrogen atoms serve as ligands for metal ions.
In the field of drug discovery, 2-Pyridinamine, 4-(2-methylphenyl)- has shown promise as a lead compound for developing inhibitors against various enzymes. Its ability to form hydrogen bonds with biological targets enhances its potential as a bioactive molecule. Studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry highlight its role in targeting kinases and other therapeutic enzymes.
The application of 2-Pyridinamine, 4-(2-methylphenyl)- extends beyond traditional organic synthesis into nanotechnology. Its use as a template for self-assembled monolayers (SAMs) has been reported, demonstrating potential in surface functionalization for biomedical devices and electronic components. Additionally, its coordination capabilities make it a candidate for designing new types of catalysts in asymmetric synthesis.
In conclusion, 2-Pyridinamine, 4-(2-methylphenyl)- (CAS No. 1159817-83-0) stands out as a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential component in modern chemical toolkits.
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